![molecular formula C4H7N3O B094981 2-Amino-5,6-dihydropyrimidin-4(3h)-one CAS No. 15231-27-3](/img/structure/B94981.png)
2-Amino-5,6-dihydropyrimidin-4(3h)-one
Overview
Description
“2-Amino-5,6-dihydropyrimidin-4(3h)-one” is a chemical compound with the molecular formula C4H7N3O . It is used in various chemical reactions and can be synthesized through different methods .
Synthesis Analysis
A new one-stage fast multicomponent synthesis of “this compound” leads to products in 21-55% isolated yields under both conventional and microwave conditions . The primary amino group in the building blocks can be easily acylated by various usual electrophilic agents that can be utilized in the synthesis of diverse heterocyclic compounds libraries .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 4 carbon atoms, 7 hydrogen atoms, 3 nitrogen atoms, and 1 oxygen atom .
Chemical Reactions Analysis
“this compound” is involved in various chemical reactions. It can be synthesized through a one-stage fast multicomponent synthesis . The primary amino group in the building blocks can be easily acylated by various usual electrophilic agents .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular formula (C4H7N3O), its structure, and its involvement in various chemical reactions .
Scientific Research Applications
Synthesis Techniques and Catalysis : Mirza‐Aghayan et al. (2011) described an efficient one-pot method for preparing 2-Amino-5,6-dihydropyrimidin-4(3H)-one using amino-functionalized MCM-41 as a base catalyst, offering advantages like good yields, short reaction times, and simple product isolation procedures (Mirza‐Aghayan et al., 2011).
Cytotoxic Activity and Quantum Chemical Calculations : Kökbudak et al. (2020) synthesized 7-thioxopyrazolo[1,5-f]pyrimidin-2-one derivatives from 1-amino-2-thioxo-1,2-dihydropyrimidin derivatives and evaluated their cytotoxic activities against liver and breast cancer cell lines, supported by quantum chemical calculations (Kökbudak et al., 2020).
Environmentally Friendly Synthesis Methods : Kęciek et al. (2020) developed a method for synthesizing 3,4-dihydropyrimidin-2(1H)-ones, relevant intermediates with therapeutic and pharmacological properties, in an environmentally friendly manner using alcohols in aqueous media (Kęciek et al., 2020).
Selective Synthesis for Structural Applications : Janković et al. (2018) presented a green, selective, and high-yield approach to synthesize novel 5,6-dihydropyrimidin-4(3H)-ones, demonstrating excellent tautomeric purity and structural interest due to the localized electron π density in their heterocyclic rings (Janković et al., 2018).
C-5 Substituted Analogs Synthesis : Rathwa et al. (2018) reviewed the synthesis of C-5-substituted analogs of 3,4-dihydropyrimidin-2-ones, highlighting the significant role of the C-5 ester group in altering bioactivity and exploring various synthetic routes (Rathwa et al., 2018).
One-Pot Synthesis for Derivatives : Ghandi and Jahangir Vazifeh (2015) achieved the synthesis of 5,6-dihydropyrimidin-4(3H)-one derivatives via a one-pot three-component condensation process, offering advantages like short reaction time and mild conditions (Ghandi & Jahangir Vazifeh, 2015).
Diverse Molecular Synthesis : Font et al. (2002) developed a methodology for synthesizing highly diverse 2,6-disubstituted 3,4-dihydropyrimidin-4(3H)-ones, using selective O-alkylation and nucleophilic heteroaromatic ipsosubstitution reactions (Font et al., 2002).
Ionic Liquid Catalysis in Synthesis : Sharma et al. (2012) used an amino acid ionic liquid as a green catalyst for synthesizing 3,4-dihydropyrimidin-2(1H)-ones, highlighting the ionic liquid's biodegradability and reusability (Sharma et al., 2012).
Building Blocks for Diverse Heterocyclic Compounds : Mohammadnejad et al. (2009) reported a one-pot three-component condensation leading to 2-amino-6-aryl-5,6-dihydro-3H-pyrimidin-4-one derivatives, which can be utilized in synthesizing diverse heterocyclic compound libraries (Mohammadnejad et al., 2009).
properties
IUPAC Name |
2-amino-4,5-dihydro-1H-pyrimidin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N3O/c5-4-6-2-1-3(8)7-4/h1-2H2,(H3,5,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNHBTRHDCIHBAU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN=C(NC1=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60287436 | |
Record name | 2-amino-5,6-dihydropyrimidin-4(3h)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60287436 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
113.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
15231-27-3 | |
Record name | NSC51035 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=51035 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-amino-5,6-dihydropyrimidin-4(3h)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60287436 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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